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Compound of Interest

Compound Name: (7E)-hexadeca-1,7-diene

Cat. No.: B15088595

Introduction: Defining Non-Conjugated Dienes

Dienes are hydrocarbons containing two carbon-carbon double bonds. Their classification is
determined by the relative positions of these bonds, which critically influences their stability and
reactivity. Non-conjugated dienes, also known as isolated dienes, are characterized by two
double bonds separated by two or more single bonds.[1][2] This structural arrangement means
the 1t systems of the two double bonds are electronically isolated from each other by at least
one sp3-hybridized carbon atom.[1] Consequently, they do not exhibit the electron
delocalization seen in their conjugated counterparts.[3][4]

In contrast, conjugated dienes feature double bonds separated by a single bond, allowing for a
continuous system of overlapping p-orbitals.[4] Cumulated dienes, or allenes, have double
bonds that share a common carbon atom.[1] The distinct electronic structure of non-conjugated
dienes means their chemical behavior closely mirrors that of simple alkenes, with each double
bond reacting independently.[1]
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Classification of Dienes

Dienes
(Two C=C Bonds)

Separated by = 2 o-bonds
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by 1 o-bond Adjacent (0 o-bonds)

Experimental Workflow: Synthesis & Characterization
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Drying & Fractional
Distillation
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Spectroscopic &
Chromatographic Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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